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Compound of Interest

Compound Name: 9-Fluorenone hydrazone

Cat. No.: B081633 Get Quote

For Immediate Release

This technical guide provides an in-depth analysis of the physicochemical properties of 9-
Fluorenone hydrazone, with a specific focus on its melting point and solubility. This document

is intended for researchers, scientists, and professionals in the field of drug development and

organic synthesis.

Core Physicochemical Properties
9-Fluorenone hydrazone is a yellow to orange crystalline solid that serves as a valuable

building block in organic chemistry.[1] A comprehensive understanding of its physical properties

is crucial for its application in synthesis and material science.

Data Presentation: Physical and Chemical Properties
The following table summarizes the key quantitative data for 9-Fluorenone hydrazone.
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Property Value Source

Melting Point 148-150 °C [1][2]

150-154 °C [3]

Boiling Point 362.5 °C at 760 mmHg [1][2]

Density 1.23 g/cm³ [1][2]

Flash Point 173 °C [1][2]

Molecular Formula C₁₃H₁₀N₂ [1]

Molecular Weight 194.23 g/mol [1]

Solubility Profile
While precise quantitative solubility data for 9-Fluorenone hydrazone is not readily available

in published literature, qualitative assessments indicate that it is soluble in nonpolar solvents.

For synthetic purposes, it demonstrates good solubility in ethanol and tetrahydrofuran (THF).[4]

Conversely, it exhibits low solubility in water.[5]

Experimental Protocols
Accurate determination of the melting point and solubility are fundamental to the

characterization of 9-Fluorenone hydrazone. The following sections detail the standard

laboratory procedures for these measurements.

Melting Point Determination: Thiele Tube Method
The Thiele tube method is a common and effective technique for determining the melting point

of a crystalline solid.[6] The unique design of the tube utilizes convection currents to ensure

uniform heating of the oil bath.[6]

Procedure:

Sample Preparation: A small amount of dry, finely powdered 9-Fluorenone hydrazone is

packed into a capillary tube to a height of 2-3 mm. The tube is then tapped to ensure the

sample is compact.[7]
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Apparatus Setup: The capillary tube is attached to a thermometer using a rubber band,

ensuring the sample is aligned with the thermometer bulb.[6][7] This assembly is then

inserted into the Thiele tube containing a high-boiling point liquid (e.g., mineral or silicone

oil), ensuring the rubber band is above the oil level.[8]

Heating: The side arm of the Thiele tube is gently heated with a Bunsen burner.[6][7] This

creates a convection current, allowing for even heat distribution throughout the oil.[6]

Observation: The temperature at which the first drop of liquid appears is recorded as the

beginning of the melting range. The temperature at which the entire sample becomes a

transparent liquid is recorded as the end of the melting range.[7] For a pure compound, this

range should be narrow, typically 0.5-1.0°C.[8]

Qualitative Solubility Determination
This protocol outlines a systematic approach to determine the solubility of 9-Fluorenone
hydrazone in various solvents, which can provide insights into its polarity and the presence of

acidic or basic functional groups.[9]

Procedure:

Initial Solvent Testing (Water): To a test tube containing approximately 30 mg of 9-
Fluorenone hydrazone, add 1 mL of water.[9] Agitate the mixture and observe if the solid

dissolves. If the compound is water-insoluble, proceed to the next steps.

Acid/Base Solubility:

5% Aqueous NaOH: In a new test tube, add 30 mg of the compound to 1 mL of 5%

aqueous NaOH.[9] Observe for solubility.

5% Aqueous NaHCO₃: Repeat the process with 1 mL of 5% aqueous NaHCO₃.[9]

5% Aqueous HCl: Use a fresh sample and test its solubility in 1 mL of 5% aqueous HCl.[9]

Organic Solvent Testing: For compounds insoluble in aqueous solutions, test solubility in an

organic solvent like ether.[10]
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Observation and Classification: Record whether the compound is soluble or insoluble in each

solvent. Solubility in acidic or basic solutions can indicate the presence of basic or acidic

functional groups, respectively.[9][11]

Visualized Experimental Workflows
The following diagrams, generated using the DOT language, illustrate the logical flow of the

experimental protocols described above.
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Workflow for Melting Point Determination
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Workflow for Qualitative Solubility Testing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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